Cas no 17452-07-2 (1-(4-fluorophenyl)-1H-imidazole-2-thiol)

1-(4-fluorophenyl)-1H-imidazole-2-thiol structure
17452-07-2 structure
Product Name:1-(4-fluorophenyl)-1H-imidazole-2-thiol
CAS No:17452-07-2
MF:C9H7FN2S
MW:194.228683710098
MDL:MFCD00060483
CID:136305
PubChem ID:2737475
Update Time:2025-04-19

1-(4-fluorophenyl)-1H-imidazole-2-thiol Chemical and Physical Properties

Names and Identifiers

    • 1-(4-Fluorophenyl)-1H-imidazole-2(3H)-thione
    • 1-(4-Fluorophenyl)imidazoline-2-thione
    • 2H-Imidazole-2-thione,1-(4-fluorophenyl)-1,3-dihydro-
    • 1-(4-FLUOROPHENYL)-2-MERCAPTOIMIDAZOLE
    • 1-(4-Fluorophenyl)-1H-iMidazole-2(5H)-thione
    • 1,3-Dihydro-1-(4-fluorophenyl)-2H-imidazole-2-thione
    • 1-(4-fluorophenyl)-1H-imidazole-2-thiol
    • F2147-0593
    • AKOS015897590
    • 3-(4-fluorophenyl)-1H-imidazole-2-thione
    • 2H-Imidazole-2-thione, 1-(4-fluorophenyl)-1,3-dihydro-
    • EN300-238864
    • 1-(4-Fluorophenyl)-1,3-dihydro-2H-imidazole-2-thione #
    • MFCD00060483
    • 1-(4-fluorophenyl)imidazole-2-thiol
    • Carbamicacid,methyl(4-oxocyclohexyl)-,1,1-dimethylethylester
    • DTXSID10938522
    • FT-0605724
    • 1-(4-fluorophenyl)-2,3-dihydro-1H-imidazole-2-thione
    • 17452-07-2
    • J-010999
    • GWYZXHXGBADGGC-UHFFFAOYSA-N
    • SCHEMBL6608437
    • AKOS005208481
    • CS-0268328
    • G64962
    • [1-(4-Fluorophenyl)-2-mercaptoimidazole]
    • 1-(4-fluorophenyl)-3H-imidazole-2-thione
    • MDL: MFCD00060483
    • Inchi: 1S/C9H7FN2S/c10-7-1-3-8(4-2-7)12-6-5-11-9(12)13/h1-6H,(H,11,13)
    • InChI Key: GWYZXHXGBADGGC-UHFFFAOYSA-N
    • SMILES: S=C1NC=CN1C1C=CC(=CC=1)F

Computed Properties

  • Exact Mass: 194.03100
  • Monoisotopic Mass: 194.031
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 186
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: 0.7
  • Topological Polar Surface Area: 49.5

Experimental Properties

  • Color/Form: Uncertain
  • Density: 1.4
  • Melting Point: 207 °C
  • Boiling Point: 92.1°C at 760 mmHg
  • Flash Point: 130.4°C
  • Refractive Index: 1.696
  • PSA: 52.81000
  • LogP: 2.67400
  • Solubility: Uncertain

1-(4-fluorophenyl)-1H-imidazole-2-thiol Security Information

  • Hazard Statement: Irritant
  • Hazardous Material Identification: Xi
  • HazardClass:IRRITANT
  • Storage Condition:Sealed in dry,2-8°C

1-(4-fluorophenyl)-1H-imidazole-2-thiol Customs Data

  • HS CODE:2933290090
  • Customs Data:

    China Customs Code:

    2933290090

    Overview:

    2933290090. Other compounds with non fused imidazole ring in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933290090. other compounds containing an unfused imidazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-(4-fluorophenyl)-1H-imidazole-2-thiol Pricemore >>

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